4-[1-methyl-3-(piperidin-1-ylcarbonyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]-4-oxo-N-(3-piperidin-1-ylpropyl)butanamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide
• InChI: InChI=1S/C22H20BrN5O/c1-15-5-7-17(8-6-15)19-9-10-20-25-26-21(28(20)27-19)11-12-22(29)24-14-16-3-2-4-18(23)13-16/h2-10,13H,11-12,14H2,1H3,(H,24,29)
• InChI Key: HJGUHNGEODCUDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3CCC(=O)NCC4=CC(=CC=C4)Br)C=C2
• Molecular Formula: C22H20BrN5O
• Molecular Weight: 450.3 g/mol

Description

4-[1-methyl-3-(piperidin-1-ylcarbonyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]-4-oxo-N-(3-piperidin-1-ylpropyl)butanamide is a useful research compound. Its molecular formula is C22H20BrN5O and its molecular weight is 450.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

The synthesis of pyridine, pyridazine, 2(3H)-1,3,4-thiadiazole, and pyrazole derivatives, incorporating a pyridine-2-ylcarbonyl moiety via 3-oxo-N-(pyridin2-yl)butanamide, has been described. Selected compounds showed moderate antimicrobial activity, highlighting the potential utility of this chemical framework in developing new antimicrobial agents (Darwish, Kheder, & Farag, 2010).

Copper(II) Complexes and Non-covalent Interactions

A study focused on the synthesis of copper(II) complexes based on a new chelating ligand, which includes a strong electron-donating substituent, revealing the compound's role in forming bidentate chelating coordination. This research contributes to the understanding of metal-ligand interactions and the design of metal complexes with specific properties (Bushuev et al., 2010).

Synthesis and Biological Evaluation of Antiviral and Cytotoxic Agents

The chemical structure has been part of studies for synthesizing compounds with potential antiviral and antitumor activities. A series of derivatives were synthesized and screened, with some showing activity against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1), as well as exhibiting a broad spectrum of antitumor activity. This underscores the compound's utility in medicinal chemistry for developing new therapeutics (El-Subbagh et al., 2000).

Estimation of Circulating Drug Metabolite Exposure

Research involving the compound also extends into pharmacokinetics, particularly in estimating circulating drug metabolite exposure in humans. This involves in vitro data and physiologically based pharmacokinetic modeling to understand the metabolism of drugs and their metabolites, providing insights into drug design and development processes (Obach et al., 2018).